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Compound of Interest

Compound Name: NSC 15364

Cat. No.: B1267512 Get Quote

Technical Support Center: NSC 15364
Welcome to the technical support center for NSC 15364. This resource provides researchers,

scientists, and drug development professionals with comprehensive guidance on the stability,

handling, and use of NSC 15364 in cell culture experiments.

Frequently Asked Questions (FAQs)
Q1: What is NSC 15364 and what is its mechanism of action?

A1: NSC 15364 is a small molecule inhibitor of Voltage-Dependent Anion Channel 1 (VDAC1)

oligomerization.[1][2][3] VDAC1 is a protein located in the outer mitochondrial membrane that

plays a crucial role in mitochondria-mediated apoptosis.[4] During apoptosis, VDAC1 proteins

assemble into a large pore, or "mega-pore", which allows for the release of pro-apoptotic

proteins like cytochrome c from the mitochondria into the cytosol, ultimately leading to cell

death.[4] NSC 15364 directly interacts with VDAC1 to prevent this oligomerization, thereby

inhibiting the release of pro-apoptotic factors and protecting the cell from apoptosis.[2][3][4]

Studies have also shown that NSC 15364 can suppress the accumulation of mitochondrial

reactive oxygen species (ROS) and prevent the hyperpolarization of the mitochondrial

membrane potential associated with some forms of cell death.[5]

Q2: How should I prepare a stock solution of NSC 15364?

A2: NSC 15364 is soluble in DMSO.[1][3] It is practically insoluble in water and ethanol.[3] For

optimal results, use fresh, anhydrous DMSO, as moisture can reduce the solubility of the

compound.[3] To prepare a stock solution, dissolve the powdered NSC 15364 in DMSO to your
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desired concentration (e.g., 10 mM to 100 mM). If you encounter solubility issues, you can

gently warm the solution to 37°C or use an ultrasonic bath to aid dissolution.[1][6]

Q3: How should I store NSC 15364 powder and stock solutions?

A3: Proper storage is critical to maintain the integrity of NSC 15364. It is recommended to

aliquot stock solutions into single-use volumes to avoid repeated freeze-thaw cycles, which can

degrade the compound.[1][3][6]

Storage Recommendations

Form Storage Temperature Shelf Life

Powder -20°C 3 years[3]

Stock Solution in DMSO -80°C 6 to 12 months[1][3][6]

| Stock Solution in DMSO | -20°C | 1 month[1][3][6][7] |

Q4: What is the stability of NSC 15364 in cell culture media?

A4: Currently, there is limited published data specifically detailing the half-life or degradation

rate of NSC 15364 in various cell culture media (e.g., DMEM, RPMI-1640) at 37°C. As a

general best practice for compounds with unknown media stability, it is advisable to prepare

fresh working solutions in media for each experiment. Avoid storing the compound diluted in

media for extended periods. For long-term experiments, consider replenishing the media with

freshly diluted NSC 15364 every 24-48 hours to ensure a consistent effective concentration.

Q5: What is the recommended working concentration for NSC 15364 in cell culture?

A5: The optimal working concentration of NSC 15364 can vary significantly depending on the

cell line, experimental conditions (e.g., cell density), and the specific endpoint being measured.

It is highly recommended to perform a dose-response experiment (e.g., from 1 µM to 50 µM) to

determine the effective concentration for your specific model system.

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.glpbio.com/nsc-15364.html
https://www.medchemexpress.com/nsc-15364.html
https://www.benchchem.com/product/b1267512?utm_src=pdf-body
https://www.benchchem.com/product/b1267512?utm_src=pdf-body
https://www.glpbio.com/nsc-15364.html
https://www.selleckchem.com/products/nsc-15364.html
https://www.medchemexpress.com/nsc-15364.html
https://www.selleckchem.com/products/nsc-15364.html
https://www.glpbio.com/nsc-15364.html
https://www.selleckchem.com/products/nsc-15364.html
https://www.medchemexpress.com/nsc-15364.html
https://www.glpbio.com/nsc-15364.html
https://www.selleckchem.com/products/nsc-15364.html
https://www.medchemexpress.com/nsc-15364.html
https://invivochem.net/nsc-15364.html
https://www.benchchem.com/product/b1267512?utm_src=pdf-body
https://www.benchchem.com/product/b1267512?utm_src=pdf-body
https://www.benchchem.com/product/b1267512?utm_src=pdf-body
https://www.benchchem.com/product/b1267512?utm_src=pdf-body
https://www.benchchem.com/product/b1267512?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause Recommended Solution

Precipitation of NSC 15364 in

cell culture media upon dilution

from DMSO stock.

The final DMSO concentration

in the media is too low to

maintain solubility. The

compound's solubility limit in

the aqueous media has been

exceeded.

Ensure the final concentration

of DMSO in your culture

medium is kept low (typically

≤0.5%) but sufficient to

maintain solubility. Pre-warm

the cell culture medium to

37°C before adding the NSC

15364 stock solution. Add the

stock solution dropwise while

gently vortexing or swirling the

medium to facilitate rapid

mixing.

Inconsistent or no biological

effect observed.

Degraded Compound: The

stock solution may have been

stored improperly or subjected

to multiple freeze-thaw cycles.

Sub-optimal Concentration:

The working concentration is

too low for the specific cell line

or experimental setup.

Prepare a fresh stock solution

of NSC 15364 from powder.

Perform a dose-response

experiment to identify the

optimal concentration range for

your system. Ensure your

experimental controls (vehicle,

positive/negative controls) are

behaving as expected.

Cell toxicity or off-target effects

observed.

High DMSO Concentration:

The final DMSO concentration

in the media is too high,

causing solvent toxicity. High

Compound Concentration: The

working concentration of NSC

15364 is too high, leading to

off-target effects or general

cytotoxicity.

Prepare a higher concentration

stock solution to reduce the

volume added to the media,

thereby lowering the final

DMSO concentration. Perform

a toxicity assay (e.g., MTT or

LDH assay) to determine the

cytotoxic concentration range

of NSC 15364 for your specific

cell line. Use the lowest

effective concentration

determined from your dose-

response curve.
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Experimental Protocols
Protocol: Preparation and Use of NSC 15364 in Cell Culture

Prepare High-Concentration Stock Solution:

Weigh out the desired amount of NSC 15364 powder in a sterile microcentrifuge tube.

Add the appropriate volume of fresh, anhydrous DMSO to achieve a high-concentration

stock (e.g., 50 mM).

Ensure complete dissolution. If necessary, warm the tube to 37°C and vortex, or sonicate

for a few minutes.[1][6]

Prepare Intermediate Dilution (Optional, but recommended):

Dilute the high-concentration stock solution in DMSO to create an intermediate stock (e.g.,

5 mM). This can make it easier to perform serial dilutions for your final working

concentrations.

Prepare Working Solution in Cell Culture Media:

Warm your complete cell culture medium to 37°C.

For your desired final concentration, calculate the volume of the NSC 15364 stock solution

needed. Ensure the final DMSO concentration does not exceed a non-toxic level for your

cells (typically ≤0.5%).

Add the calculated volume of the stock solution drop-by-drop to the pre-warmed medium

while gently swirling. Do not add the medium to the stock solution.

Use this freshly prepared medium immediately for your experiment.

Dosing Cells:

Remove the old medium from your cell culture plates.

Add the medium containing the desired final concentration of NSC 15364.
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Include a vehicle control group treated with the same final concentration of DMSO.

Incubate for the desired experimental duration. For experiments longer than 48 hours,

consider replacing the medium with a fresh preparation of NSC 15364.

Visualizations
NSC 15364 Mechanism of Action
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Caption: Mechanism of NSC 15364 in preventing apoptosis.
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Workflow: Assessing NSC 15364 Efficacy
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Annexin V staining)
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Caption: Experimental workflow for testing NSC 15364.
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Troubleshooting: Media Precipitation

Compound precipitates in
cell culture media

Is final DMSO
concentration >0.5%?

High DMSO is likely not
the cause of precipitation

No

Increase stock concentration
to use less volume

Yes

How was the compound
added to the media?

Pre-warm media to 37°C.
Add stock dropwise to media

while swirling.

Incorrectly

Solubility limit exceeded.
Perform serial dilutions in media
or test lower final concentration.

Correctly

Click to download full resolution via product page

Caption: Logic for troubleshooting NSC 15364 precipitation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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